2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H21N3O4/c1-14-10-15(2)12-17(11-14)24-9-8-23(20(26)21(24)27)13-19(25)22-16-4-6-18(28-3)7-5-16/h4-12H,13H2,1-3H3,(H,22,25)
• InChI Key: HDSIKKUZOKYCFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• CAS No.: 891866-78-7

Description

2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide derivatives, including those with specific substituents like dimethylphenyl or methoxyphenyl groups, have been the subject of various studies due to their significant commercial importance and biological effects in humans. The research updates on the toxicology of acetamide and its derivatives show a considerable addition to our knowledge regarding the biological consequences of exposure, including potential therapeutic applications and environmental toxicology insights (Kennedy, 2001).

Pharmacogenetic Profiles of Acetaminophen

Research into the metabolism of paracetamol (acetaminophen) highlights the importance of understanding genetic differences in metabolism pathways. Such insights are crucial for developing personalized medicine approaches and can lead to safer and more effective use of medications with similar structures or functionalities to the compound (Li-zi Zhao & G. Pickering, 2011).

Environmental and Neurotoxicity Concerns

The environmental fate and neurotoxicity of compounds related to pyrazine derivatives and acetamide functionalities have been extensively studied. For instance, the degradation of alkylphenol ethoxylates (APEs) and their impacts on endocrine functions highlight the environmental persistence and potential hazards of such compounds. These studies provide critical data for assessing the safety and environmental impact of similar chemical structures (G. Ying, B. Williams, & R. Kookana, 2002).

Analgesic Mechanisms and Toxicity

Understanding the analgesic mechanisms and potential toxic effects of acetaminophen provides a foundation for exploring similar compounds. Research reveals the complex metabolism of acetaminophen and its derivatives, including the formation of toxic metabolites, which underscores the importance of studying these pathways for any related compounds to ensure safe and effective therapeutic use (N. Ohashi & T. Kohno, 2020).